Cas no 1361508-93-1 (2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361508-93-1
• MF: C₁₁H₂Cl₃F₄N
• MW: 330.492893695831
• CID: 4921942
• Update Time: 2025-05-23

2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H2Cl3F4N/c12-3-1-2-4(13)7(14)5(3)6-8(15)10(17)19-11(18)9(6)16/h1-2H
• InChI Key： MFBBMFWUKSPDGT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=C(N=C(C=1F)F)F)F)Cl)Cl

Computed Properties

• Exact Mass: 328.919
• Monoisotopic Mass: 328.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine

Research Brief on 2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine (CAS: 1361508-93-1)

The compound 2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine (CAS: 1361508-93-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated pyridine derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including agrochemicals, pharmaceuticals, and material science. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research involves the synthesis and optimization of 2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing environmental impact. The researchers employed a multi-step process involving halogenation and cross-coupling reactions, achieving a final product with high selectivity. The study also highlighted the compound's stability under various conditions, which is crucial for its potential industrial applications.

In the context of biological activity, preliminary investigations have revealed that 2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another significant aspect of research on this compound is its potential role in agrochemical applications. Due to its unique halogenated structure, 2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine has shown promising herbicidal and fungicidal activities. A 2024 study in Pest Management Science reported its efficacy against a broad spectrum of plant pathogens, including resistant strains. The compound's mode of action appears to involve disruption of mitochondrial function in target organisms, offering a novel mechanism for pest control.

Structural analysis of 2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine has provided insights into its molecular interactions. X-ray crystallography studies have revealed its planar conformation and the electron-withdrawing effects of the halogen substituents, which are critical for its reactivity and binding affinity. Computational modeling has further supported these findings, predicting favorable interactions with biological targets such as enzyme active sites and receptor pockets.

Despite these promising developments, challenges remain in the research and development of 2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine. Issues such as scalability of synthesis, potential toxicity, and environmental persistence need to be addressed. Ongoing studies are exploring derivatives and analogs to optimize its properties while minimizing adverse effects. Collaborative efforts between academic institutions and industry partners are expected to accelerate progress in this area.

In conclusion, 2,3,5,6-Tetrafluoro-4-(2,3,6-trichlorophenyl)pyridine (CAS: 1361508-93-1) represents a versatile and promising compound with applications spanning multiple disciplines. Recent advancements in its synthesis, biological activity, and structural understanding have laid a solid foundation for future research. As investigations continue, this compound may emerge as a valuable tool in drug discovery, agrochemical development, and beyond, contributing to innovations in chemical biology and pharmaceutical sciences.